2-{[2-(Allyloxy)benzyl]amino}-2-methyl-1-propanol

• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol
• IUPAC Name: 2-methyl-2-[(2-prop-2-enoxyphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C14H21NO2/c1-4-9-17-13-8-6-5-7-12(13)10-15-14(2,3)11-16/h4-8,15-16H,1,9-11H2,2-3H3
• InChI Key: DFBLZZAXZNEMCP-UHFFFAOYSA-N
• SMILES: CC(C)(CO)NCC1=CC=CC=C1OCC=C

Description

2-{[2-(Allyloxy)benzyl]amino}-2-methyl-1-propanol is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a tertiary amine that contains an allyl group and a benzyl group in its structure. It is commonly referred to as ABMP and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of ABMP is not fully understood. However, it is believed to inhibit the growth of cancer cells by disrupting the cell cycle and inducing apoptosis. ABMP has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.
Biochemical and Physiological Effects:
ABMP has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, it has been shown to have anti-inflammatory and anti-oxidant effects. ABMP has also been shown to improve glucose metabolism and insulin sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using ABMP in lab experiments is its relatively simple synthesis method. ABMP is also stable under normal laboratory conditions and can be stored for extended periods without degradation. However, one limitation of using ABMP is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several potential future directions for research on ABMP. One area of interest is in the development of new anti-cancer therapies based on ABMP. Researchers are also investigating the potential use of ABMP in the treatment of other diseases, such as diabetes and neurodegenerative disorders. Additionally, there is interest in developing new synthetic methods for ABMP that are more efficient and environmentally friendly.

Synthesis Methods

The synthesis of ABMP involves the reaction of 2-allyloxybenzaldehyde with 2-methyl-1-propanamine in the presence of a reducing agent. The reaction takes place under mild conditions and yields ABMP as a white crystalline solid. Several variations of this method have been reported in the literature, including the use of different reducing agents and solvents.

Scientific Research Applications

ABMP has been extensively studied for its potential applications in various scientific fields. One of the most promising areas of research is in the development of new drugs. ABMP has been shown to have anti-cancer properties, and several studies have investigated its potential as a therapeutic agent for the treatment of various types of cancer.